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Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

A Comparative Analysis of Pigment Red 52 and
Pigment Red 48
A comprehensive guide for researchers, scientists, and professionals in drug development, this

document provides a detailed comparison of the properties and performance of Pigment Red

52 and Pigment Red 48. This analysis is based on publicly available data, and while specific

experimental protocols were not provided in the source material, the information presented

offers valuable insights into the characteristics of these two important organic pigments.

General Properties and Structure
Pigment Red 52 and Pigment Red 48 are both monoazo pigments, but they differ in their

chemical structure, which in turn influences their physical and chemical properties.[1][2]

Pigment Red 52 is chemically known as 2-(2-(3-carboxy-2-oxo-1,2-dihydronaphthalen-1-

ylidene)hydrazin-1-yl)-5-chloro-4-methylbenzenesulfonate, while Pigment Red 48 is 2-Amino-4-

chloro-5-methylbenzenesulfonic acid diazotized and coupled with 3-Hydroxy-2-naphthoic acid.

[2][3] These base structures can be further modified by forming salts with different metals, such

as calcium (Ca), barium (Ba), strontium (Sr), or manganese (Mn), leading to a variety of

pigments with distinct shades and performance characteristics.[4][5][6][7][8]
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The following tables summarize the key properties of various forms of Pigment Red 52 and

Pigment Red 48, providing a basis for comparison.

Table 1: General and Physical Properties

Property
Pigment
Red 52:1
(Ca salt)

Pigment
Red 48:1
(Ba salt)

Pigment
Red 48:2
(Ca salt)

Pigment
Red 48:3
(Sr salt)

Pigment
Red 48:4
(Mn salt)

C.I. Name
Pigment Red

52:1

Pigment Red

48:1

Pigment Red

48:2

Pigment Red

48:3

Pigment Red

48:4

C.I. Number 15860:1 15865:1 15865:2 15865:3 15865:4

CAS Number 17852-99-2 7585-41-3 7023-61-2 15782-05-5 5280-66-0

Molecular

Formula

C18H11CaCl

N2O6S

C18H13ClN2

O6S

C18H15ClN2

O6S

C18H11ClN2

O6SSr

C18H12Cl2M

gN2O6

Molecular

Weight
458.89 g/mol 422.84 g/mol 422.84 g/mol 506.43 g/mol 451.51 g/mol

Appearance Red powder Red powder Red powder Red powder

Bright,

yellowish-red

powder

Shade Bluish
Neutral red,

yellowish
Bluish Bluish Bluish

Density 1.68 g/cm³ 1.65 g/cm³ 1.71 g/cm³
1.61-1.90

g/cm³
-

Oil

Absorption
45-55 g/100g - 45-55 g/100g 43-50 g/100g -
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Property
Pigment
Red 52:1
(Ca salt)

Pigment
Red 48:1
(Ba salt)

Pigment
Red 48:2
(Ca salt)

Pigment
Red 48:3
(Sr salt)

Pigment
Red 48:4
(Mn salt)

Lightfastness 6 4-5 6 4 7

Heat

Resistance
180°C 180°C

180°C /

260°C
-

200-

290°C/5min

Water

Resistance
5 5 5 - 5

Oil

Resistance
3-4 5 5 - 4

Acid

Resistance
5 4 3-4 - 3

Alkali

Resistance
5 4-5 3-4 Good 4

Alcohol

Resistance
5 3 4-5 - 4-5

Ester

Resistance
5 - 4 - -

Benzene

Resistance
5 - 4 - -

Ketone

Resistance
5 - - - -

Migration

Resistance
-

Good in soft

PVC
Good

Best in soft

PVC

No migration

in flexible

PVC

Bleeding

Resistance
4 - 5 - -

Soap

Resistance
4 Poor 3 - -
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(Note: Resistance properties are often rated on a scale of 1 to 5, where 5 is excellent.

Lightfastness is often rated on a scale of 1 to 8, where 8 is excellent.)

Key Differences and Applications
Pigment Red 52 and its salts, particularly the calcium salt (PR 52:1), are known for their brilliant

red, bluish shade and good transparency.[4] They are recommended for solvent-based inks

and industrial paints.[4]

Pigment Red 48 offers a wider range of shades and properties depending on the salifying

metal.

PR 48:1 (Barium salt): A neutral red with a yellowish shade, it has good solvent resistance

but poor soap and acid/alkali resistance.[7] It is mainly used in gravure printing inks and

plastics.[7]

PR 48:2 (Calcium salt): This pigment has a bright bluish shade and good dispersion.[5] It is

recommended for a wide range of applications including offset inks, water-based inks,

industrial paints, and plastics.[5][9]

PR 48:3 (Strontium salt): Known for its good light and heat resistance, it offers the best

migration resistance in soft PVC.[6]

PR 48:4 (Manganese salt): This version exhibits a vibrant bluish-red hue with exceptional

lightfastness and excellent heat resistance.[10] The manganese content also acts as a

catalytic drying agent in certain coatings.[10] It is highly recommended for industrial coatings,

plastics, and packaging printing inks.[10]

Logical Relationship of Pigment Red 52 and 48
Variants
The following diagram illustrates the relationship between the base pigments and their common

salt derivatives.
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Pigment Red 52 & 48 Derivatives

Pigment Red 52 Pigment Red 48

Pigment Red 52

PR 52:1 (Ca)

forms salt with

PR 52:2 (Mn)

forms salt with

Pigment Red 48

PR 48:1 (Ba)

forms salt with

PR 48:2 (Ca)

forms salt with

PR 48:3 (Sr)

forms salt with

PR 48:4 (Mn)

forms salt with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [comparing the properties of Pigment Red 52 and
Pigment Red 48]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497102#comparing-the-properties-of-pigment-red-
52-and-pigment-red-48]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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